Cas no 1416341-47-3 ([6-(4-Chloro-phenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-piperazin-1-yl-methanone)

• Product Name: [6-(4-Chloro-phenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-piperazin-1-yl-methanone
• CAS No: 1416341-47-3
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 5218616
• Update Time: 2025-08-01

[6-(4-Chloro-phenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-piperazin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

• [6-(4-Chloro-phenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-piperazin-1-yl-methanone
• Methanone, [6-(4-chlorophenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-1-piperazinyl-

• Inchi： 1S/C17H19ClN4O2/c18-13-3-1-12(2-4-13)15-9-22-11-20-16(14(22)10-24-15)17(23)21-7-5-19-6-8-21/h1-4,11,15,19H,5-10H2
• InChI Key： HFEXYHFQAMGGMS-UHFFFAOYSA-N
• SMILES： C(C1=C2N(C=N1)CC(C1=CC=C(Cl)C=C1)OC2)(N1CCNCC1)=O

Additional information on [6-(4-Chloro-phenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-piperazin-1-yl-methanone

Chemical Compound CAS No. 1416341-47-3: [6-(4-Chloro-phenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-piperazin-1-yl-methanone

The chemical compound with CAS No. 1416341-47-3, named [6-(4-Chloro-phenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-piperazin-1-yl-methanone, is a complex organic molecule with significant potential in the field of drug discovery and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating cellular pathways associated with neurodegenerative diseases and cancer.

Structural Analysis and Synthesis

The molecule consists of a piperazine ring fused with an imidazo[5,1-c][1,4]oxazine moiety, which is further substituted with a 4-chlorophenyl group. The imidazo[5,1-c][1,4]oxazine core is a heterocyclic structure known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The piperazine ring is a common structural motif in pharmaceuticals due to its flexibility and capacity to interact with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and microwave-assisted techniques. These methods not only improve yield but also reduce reaction time, making the compound more accessible for preclinical studies.

Biological Activity and Therapeutic Potential

Studies conducted in vitro have demonstrated that [6-(4-Chloro-phenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-piperazin-1-yl-methanone exhibits potent inhibitory activity against several kinases involved in signal transduction pathways. Specifically, it has shown promise as a potential inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

Moreover, this compound has been evaluated for its anti-inflammatory properties. Preclinical data suggest that it may modulate the activity of nuclear factor-kappa B (NF-kB), a critical transcription factor involved in inflammation and immune responses. These findings underscore its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.

Applications in Drug Discovery

The compound's structural versatility makes it an attractive candidate for drug design. Its ability to interact with multiple biological targets through different binding modes offers opportunities for developing multi-target drugs. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In addition to its therapeutic applications, this compound has shown potential in the development of imaging agents for diagnostic purposes. Its ability to fluoresce under specific conditions makes it a promising candidate for use in fluorescence-guided surgery and molecular imaging techniques.

Future Directions and Research Opportunities

While significant progress has been made in understanding the biological activities of [6-(4-Chloro-phenyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl]-piperazin-1-yli-methanone, further research is needed to fully elucidate its mechanism of action and safety profile. Ongoing studies are exploring its effects on cellular energetics and mitochondrial function, which could provide insights into its role in metabolic disorders.

The integration of computational chemistry tools with experimental approaches is expected to accelerate the discovery of novel analogs with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are crucial for translating this compound into clinical applications.

In conclusion, CAS No. 1416341